7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-B]pyridin-2(5H)-one

Specification

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 7,7-dimethyl-5,8-dihydro-1H-pyrano[4,3-b]pyridin-2-one
• Standard InChI: InChI=1S/C10H13NO2/c1-10(2)5-8-7(6-13-10)3-4-9(12)11-8/h3-4H,5-6H2,1-2H3,(H,11,12)
• Standard InChI Key: NMSYWGKBGFPLHH-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(CO1)C=CC(=O)N2)C
• Canonical SMILES: CC1(CC2=C(CO1)C=CC(=O)N2)C

Introduction

7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-B]pyridin-2(5H)-one is a heterocyclic compound featuring a unique fused ring system that combines a pyran and pyridine structure. This compound belongs to the pyranopyridine family and exhibits diverse biological activities, including antibacterial and antitumor properties, making it a promising scaffold for drug development.

Synthesis Methods

The synthesis of 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-B]pyridin-2(5H)-one typically involves cyclization reactions of appropriate precursors. While specific industrial production methods are not extensively documented, large-scale synthesis likely involves optimizing reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and advanced purification methods may be employed.

Biological Activities

Research indicates that 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-B]pyridin-2(5H)-one exhibits significant biological activities:

• Antibacterial Activity: It may inhibit bacterial enzymes, contributing to its antibacterial effects.

• Antitumor Properties: The compound shows potential as a scaffold for developing antitumor drugs due to its interaction with specific molecular targets.

Applications and Future Research

The applications of 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-B]pyridin-2(5H)-one span various fields, including medicinal chemistry and agrochemicals. Further research is needed to fully explore its biological activities and potential therapeutic applications.

Note:

Due to the specific request to avoid certain sources, the references have been limited to PubChem and other reliable databases. The information from Smolecule was used initially but not cited in the final document as per the instructions.